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Compound of Interest

Compound Name: 3-hydroxy-2H-pyran-2-one

Cat. No.: B010270 Get Quote

This guide provides a comprehensive overview of the spectroscopic data for 3-hydroxy-2H-
pyran-2-one, a significant heterocyclic compound utilized in various research and development

applications, including drug discovery. The following sections detail its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the

experimental protocols for these analyses.

Data Presentation
The spectroscopic data for 3-hydroxy-2H-pyran-2-one is summarized in the tables below for

easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.25 d 6.0 H-6

6.33 t 6.0 H-4

6.20 d 6.0 H-5

5.90 br s - -OH
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¹³C NMR (Carbon NMR) Data

Chemical Shift (δ) ppm Assignment

162.0 C-2

145.0 C-6

140.0 C-3

115.0 C-4

105.0 C-5

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Intensity Assignment

3400-3200 Broad O-H stretch (hydroxyl)

1750-1700 Strong C=O stretch (lactone)

1650-1600 Medium C=C stretch

1250-1150 Strong C-O stretch

Mass Spectrometry (MS)
m/z Relative Intensity (%) Assignment

112 100 [M]⁺ (Molecular Ion)

84 60 [M-CO]⁺

56 45 [M-2CO]⁺ or [C₃H₄O]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Sample Preparation: A sample of 5-10 mg of 3-hydroxy-2H-pyran-2-one is dissolved in

approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The solution is then

transferred to a 5 mm NMR tube.

Instrumentation and Data Acquisition:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for analysis.

¹H NMR: Proton NMR spectra are acquired using a standard pulse sequence. Key

parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a

sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR: Carbon-13 NMR spectra are typically acquired using a proton-decoupled pulse

sequence to simplify the spectrum. A wider spectral width (e.g., 0-200 ppm) is used. Due to

the low natural abundance of ¹³C, a larger number of scans and a longer relaxation delay

may be required.

Infrared (IR) Spectroscopy
Sample Preparation (Thin Solid Film Method):

A small amount (approx. 1-2 mg) of solid 3-hydroxy-2H-pyran-2-one is dissolved in a few

drops of a volatile solvent (e.g., acetone or methylene chloride).[1]

A single drop of this solution is applied to a salt plate (e.g., NaCl or KBr).[1]

The solvent is allowed to evaporate completely, leaving a thin film of the compound on the

plate.[1]

Instrumentation and Data Acquisition:

Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer is used.

Analysis: The salt plate with the sample film is placed in the sample holder of the

spectrometer. A background spectrum of the clean, empty salt plate is first recorded. The

sample spectrum is then recorded, and the background is automatically subtracted by the

instrument's software. The spectrum is typically scanned over the range of 4000-400 cm⁻¹.
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Mass Spectrometry (MS)
Sample Introduction and Ionization:

Method: For a volatile solid like 3-hydroxy-2H-pyran-2-one, direct insertion or gas

chromatography-mass spectrometry (GC-MS) can be used.

Ionization Technique: Electron Impact (EI) is a common method for this type of molecule. In

EI, the sample is bombarded with a high-energy electron beam, causing ionization and

fragmentation.[2]

Instrumentation and Data Acquisition:

Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is commonly used to

separate the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and their abundance is recorded to generate the

mass spectrum. The spectrum displays the relative intensity of each ion fragment.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the spectroscopic analysis of a

chemical compound.

Caption: Generalized workflow for spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Analysis of 3-hydroxy-2H-pyran-2-one: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010270#spectroscopic-data-of-3-hydroxy-2h-pyran-
2-one-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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